4-Bromomethyl-5-chloro-1-phenyl-3-trifluoromethyl-1H-pyrazole

• CAS No.: 447401-77-6
• Molecular Formula: C11H7BrClF3N2
• Molecular Weight: 339.54 g/mol
• IUPAC Name: 4-(bromomethyl)-5-chloro-1-phenyl-3-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C11H7BrClF3N2/c12-6-8-9(11(14,15)16)17-18(10(8)13)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key: UAXQPXGYYNUYAL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=C(C(=N2)C(F)(F)F)CBr)Cl

Description

4-Bromomethyl-5-chloro-1-phenyl-3-trifluoromethyl-1H-pyrazole is a useful research compound. Its molecular formula is C11H7BrClF3N2 and its molecular weight is 339.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.0 g (10.9 mmoles) of (5-chloro-1-phenyl-3-trifluoromethyl-1H-pyrazol-4-yl)-methanol dissolved in 60 ml of diethyl ether was cooled to −10° C. Thereto was added 1.0 g (3.8 mmoles) of phosphorus tribromide. The mixture was stirred at room temperature for 1 hour to give rise to a reaction. After the completion of the reaction, the reaction mixture was poured into water, followed by extraction with ethyl acetate. The resulting organic layer was washed with an aqueous sodium chloride solution and then dried over anhydrous magnesium sulfate. The resulting solution was subjected to vacuum distillation to remove the solvent contained therein, to obtain 3.6 g (yield: 95.8%) of 4-bromomethyl-5-chloro-1-phenyl-3-trifluoromethyl-1H-pyrazole as white crystals.